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Compound of Interest

Compound Name: Cobalt chloride hexahydrate

Cat. No.: B012960 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling and disposal of Cobalt chloride hexahydrate,

a compound that presents several health hazards.

Hazard Summary: Cobalt chloride hexahydrate is harmful if swallowed, may cause an

allergic skin reaction, and can lead to allergy or asthma symptoms or breathing difficulties if

inhaled.[1][2] It is also suspected of causing genetic defects, may cause cancer, and may

damage fertility or the unborn child.[1][2][3] This material is also very toxic to aquatic life with

long-lasting effects.[1][2]

Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of

defense against exposure to Cobalt chloride hexahydrate. The following table summarizes

the required PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.[1][4][5] Must be

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1][4]

To prevent contact with eyes,

which can cause serious

damage.[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[7] Gloves

must be inspected before use

and disposed of properly after.

[1] A fully buttoned lab coat or

long-sleeved clothing is

required.[7][8] An apron may

be necessary for splash risks.

[7]

To avoid skin contact, which

may cause allergic skin

reactions.[1][3]

Respiratory Protection

Required when dust is

generated or in case of

inadequate ventilation.[1][2]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[4][8][9]

To prevent inhalation, which

can cause respiratory

sensitization, allergy, or

asthma-like symptoms.[1][3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risk.

1. Preparation and Engineering Controls:

Always work within a certified laboratory chemical fume hood to minimize inhalation

exposure.[7][8][9]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[4][9]
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Before handling, obtain and read the Safety Data Sheet (SDS) for Cobalt chloride
hexahydrate.[1][6]

Ensure all necessary PPE is available and in good condition.

2. Handling the Compound:

Wear all required PPE as specified in the table above.

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1][6]

Wash hands thoroughly with soap and water after handling and before breaks.[1][3][6][10]

3. Storage:

Store in a tightly closed, properly labeled container.[6][8]

Keep in a cool, dry, and well-ventilated area.[4][6][8]

Store locked up or in an area accessible only to authorized personnel.[6]

4. Accidental Release Measures:

Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, absorb liquid with an inert material or carefully sweep up solid material with

spark-resistant tools to avoid dust generation.[7]

Large Spills: In the event of a large spill, evacuate the area and contact the designated

emergency response team.[1][7][8]

Prevent spilled material from entering drains or waterways.[1][6][10]

Disposal Plan
Proper disposal of Cobalt chloride hexahydrate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b012960?utm_src=pdf-body
https://www.benchchem.com/product/b012960?utm_src=pdf-body
https://www.geneseo.edu/sites/default/files/documents/Cobalt%28II%29%20chloride%20hexahydrate.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
https://www.geneseo.edu/sites/default/files/documents/Cobalt%28II%29%20chloride%20hexahydrate.pdf
https://www.geneseo.edu/sites/default/files/documents/Cobalt%28II%29%20chloride%20hexahydrate.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
https://www.geneseo.edu/sites/default/files/documents/Cobalt%28II%29%20chloride%20hexahydrate.pdf
https://www.carlroth.com/medias/SDB-T889-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MzJ8YXBwbGljYXRpb24vcGRmfGFEZGtMMmczTlM4NU1qSXpNVGMzTXpjeE5qYzRMMU5FUWw5VU9EZzVYMDFVWDBWT0xuQmtaZ3wxMTk3MzYwNTFjZjllNmI5OWQyZDdiZGFkZmNhY2U2NTVjNmJlNTdmMGI3OTg4NTY4ODBhOWUyYmVlNmMyM2Rl
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
https://www.carlroth.com/medias/SDB-7095-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI2ODR8YXBwbGljYXRpb24vcGRmfGFEUTRMMmhoWVM4NU1qSXpNVFEyTVRRek56YzBMMU5FUWw4M01EazFYMGRDWDBWT0xuQmtaZ3wwMWY0YTIxNWY4ZjNhMTZkYzM3ZmQ2MDFlNGVkOTYyODQ0NjMxMDI5ZGFlZmE3MTU0ZDI2ODEzMWQyYjlhZmMx
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
http://www.thermofishersci.in/msds/cobaltous-chloride-hexahydrate.pdf
https://pim-resources.coleparmer.com/sds/95993.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
http://www.thermofishersci.in/msds/cobaltous-chloride-hexahydrate.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/CobaltII-Chloride-Hexahydrate_2024-4-15.docx
https://www.geneseo.edu/sites/default/files/documents/Cobalt%28II%29%20chloride%20hexahydrate.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/CobaltII-Chloride-Hexahydrate_2024-4-15.docx
http://www.thermofishersci.in/msds/cobaltous-chloride-hexahydrate.pdf
https://www.geneseo.edu/sites/default/files/documents/Cobalt%28II%29%20chloride%20hexahydrate.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Cobalt(II)%20chloride%20hexahydrate_0635_4.0.pdf
https://www.carlroth.com/medias/SDB-7095-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI2ODR8YXBwbGljYXRpb24vcGRmfGFEUTRMMmhoWVM4NU1qSXpNVFEyTVRRek56YzBMMU5FUWw4M01EazFYMGRDWDBWT0xuQmtaZ3wwMWY0YTIxNWY4ZjNhMTZkYzM3ZmQ2MDFlNGVkOTYyODQ0NjMxMDI5ZGFlZmE3MTU0ZDI2ODEzMWQyYjlhZmMx
https://www.benchchem.com/product/b012960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Waste Characterization:

Cobalt chloride hexahydrate and solutions containing it must be managed as hazardous

waste.[7][10]

2. Waste Collection and Storage:

Collect waste in a compatible, clearly labeled container, such as a polyethylene container

provided by your institution's Environmental Health & Safety (EH&S) department.[7]

Store waste containers away from incompatible materials.[7]

Do not dispose of Cobalt chloride hexahydrate waste down the drain or in the regular

trash.[7]

3. Final Disposal:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[10]

Contact your institution's EH&S department for assistance with dangerous waste collection

and disposal procedures.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Cobalt chloride hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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